![molecular formula C9H13ClFNO B2630321 (S)-2-Amino-2-(3-fluoro-2-methylphenyl)ethanol hydrochloride CAS No. 1951425-23-2](/img/structure/B2630321.png)
(S)-2-Amino-2-(3-fluoro-2-methylphenyl)ethanol hydrochloride
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Description
(S)-2-Amino-2-(3-fluoro-2-methylphenyl)ethanol hydrochloride is a useful research compound. Its molecular formula is C9H13ClFNO and its molecular weight is 205.66. The purity is usually 95%.
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Scientific Research Applications
Antitumor Activity
- A study explored the synthesis of tertiary aminoalkanol hydrochlorides, including compounds related to (S)-2-amino-2-(3-fluoro-2-methylphenyl)ethanol hydrochloride, for their antitumor activities. The compounds were tested for their potential in treating tumors, indicating a significant area of research in cancer therapy (Isakhanyan et al., 2016).
Beta-Receptor Activity
- Research has been conducted on derivatives of 1-(4-amino-phenyl)-2-aminoethanol, which are structurally similar to this compound, examining their influence on adrenergic beta-receptors in animals. This suggests potential applications in studying cardiac and respiratory functions (Engelhardt, 1984).
Fluorinated Compound Synthesis
- The synthesis of fluorinated compounds, including those structurally related to this compound, has been explored for their unique properties and potential applications in pharmaceuticals and other industries (Sharma et al., 1999).
Isoquinoline Syntheses
- The compound has been utilized in the synthesis of isoquinolines, a class of heterocyclic aromatic organic compounds, which have various applications in medicinal chemistry (Kametani et al., 1970).
Beta-Receptor Differentiation
- Studies have been conducted on the structural modification of amino ethanol compounds, closely related to this compound, to differentiate beta-receptor types, which is crucial for understanding various physiological responses (Lands et al., 1967).
Fluorescence Studies in Biological Applications
- N-aryl-2-aminoquinolines, structurally similar to the compound , have been synthesized and studied for their fluorescence behavior, indicating their potential in biological applications, such as bioimaging and diagnostics (Hisham et al., 2019).
Properties
IUPAC Name |
(2S)-2-amino-2-(3-fluoro-2-methylphenyl)ethanol;hydrochloride |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H12FNO.ClH/c1-6-7(9(11)5-12)3-2-4-8(6)10;/h2-4,9,12H,5,11H2,1H3;1H/t9-;/m1./s1 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZBQXUHCCNVLRHD-SBSPUUFOSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC=C1F)C(CO)N.Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1=C(C=CC=C1F)[C@@H](CO)N.Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H13ClFNO |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
205.66 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.